BENGHE Foundational & Exploratory

Check Availability & Pricing

Cardo-ring structure in 9,9-Bis(4-
hydroxyphenyl)fluorene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9,9-Bis(4-hydroxyphenyl)fluorene

Cat. No.: B116638

An In-depth Technical Guide on the Cardo-Ring Structure of 9,9-Bis(4-
hydroxyphenyl)fluorene (BHPF)

Introduction

9,9-Bis(4-hydroxyphenyl)fluorene (BHPF), also known as Bisphenol FL, is a bisphenol
compound distinguished by its unique "cardo" structure. The term "cardo," derived from the
Latin word for "loop," refers to the fluorene group where the C9 carbon is part of the polymer
backbone and is also a component of the orthogonal fluorene ring system.[1][2] This rigid,
bulky, and spirocyclic structure imparts exceptional properties to the molecule and the polymers
derived from it.[3]

BHPF serves as a critical monomer and modifier in the synthesis of high-performance
functional polymers, including polycarbonates, epoxy resins, polyesters, and polyarylene
ethers.[4][5][6] The incorporation of the fluorene cardo-ring enhances thermal stability,
mechanical strength, optical properties, and chemical resistance in these materials, making
them suitable for demanding applications in the aerospace, electronics, and automotive
industries.[1][7]

Beyond its role in materials science, BHPF has garnered significant attention from toxicologists
and drug development professionals. It is recognized as an endocrine disruptor and has
demonstrated various biological activities, including anti-estrogenic effects.[6][8] Recent studies
have explored its neurotoxicity, developmental toxicity, and potential as an antimicrobial agent,
highlighting its complex interactions with biological systems.[9][10][11] This guide provides a
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comprehensive technical overview of the structure, synthesis, properties, and applications of
BHPF, with a focus on data-driven insights and detailed experimental methodologies for
researchers.

Chemical Structure and Physicochemical Properties

The defining feature of BHPF is the fluorene moiety, where two hydroxyphenyl groups are
attached to the same carbon atom (C9) of the fluorene ring system. This arrangement creates
a three-dimensional, rigid structure that restricts the rotational motion of the polymer chains,
leading to significantly higher glass transition temperatures (Tg) and improved thermal stability.

[3]

Data Presentation: Physicochemical and Spectroscopic
Properties

The quantitative properties of BHPF are summarized below for easy reference.

Table 1: Physicochemical Properties of 9,9-Bis(4-hydroxyphenyl)fluorene

Property Value Reference(s)
CAS Number 3236-71-3 [12][13]
Molecular Formula C25H1802 [8][13]
Molecular Weight 350.417 g/mol [81[13]
Appearance White to tan crystalline AYL31[14]
powder/chunks
Melting Point 224-226 °C [4116][14]
Boiling Point 526.4 °C at 760 mmHg [41[14]
Density 1.288 g/cm3 [4][13][14]
Flash Point 241 °C [4][14]
Water Solubility Insoluble [4][15]

| Refractive Index | 1.71 |[4][14] |
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Table 2: Spectroscopic Data for 9,9-Bis(4-hydroxyphenyl)fluorene

Technique Observed Data Reference(s)

3 8.46 (s, 1H), 8.01-7.89 (m,
4H), 7.86-7.67 (m, 18H),
7.66-7.53 (m, 3H), 7.53-7.38
1H NMR (300 MHz, DMSO)  (m, 3H), 7.33 (t, J=7.9 Hz, [5]
2H), 7.29-7.19 (m, 2H), 7.12-
6.93 (m, 4H), 6.83 (d, J=8.3
Hz, 1H)

Mass Spectrometry Molecular lon Peak (m/z): 350 [8]

| Characterization | Further characterization is commonly performed using FT-IR and 3C NMR
spectroscopy. |[16] |

Synthesis of 9,9-Bis(4-hydroxyphenyl)fluorene

BHPF is typically synthesized via an acid-catalyzed condensation reaction between 9-
fluorenone and an excess of phenol.[12][17] Phenol acts as both a reactant and a solvent in
this process.[17] Various catalysts can be employed, including inorganic acids (e.g., sulfuric
acid), organic acids, and more recently, reusable catalysts like bifunctional ionic liquids (BFILS)
to promote greener chemistry.[8][12][17]
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Fig. 1: General workflow for the synthesis of BHPF.

Experimental Protocol: Synthesis via Bifunctional lonic

Liquid Catalysis

This protocol is adapted from a method demonstrating high yield and selectivity.[17][18][19]
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e Reaction Setup: In a round-bottom flask, combine 9-fluorenone (10 mmol), phenol (60
mmol), and the bifunctional ionic liquid (BFIL) catalyst 6¢ ([HSO3CsMBT][p-CH3CsH4SO3])
(2.5 mmol, 15 mol%).[17]

e Reaction Conditions: Heat the mixture to 110 °C and stir for 4 hours.[17] Phenol serves as
both the reactant and the solvent.[17]

e Monitoring: The progress of the reaction can be monitored using Thin-Layer
Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. The crude
product can be isolated.

 Purification: The crude product is subjected to purification steps, commonly recrystallization
from a suitable solvent, to achieve the required high purity (>99.5%).[12]

o Characterization: The final product is dried and characterized using NMR, MS, and FT-IR to
confirm its structure and purity.[16] This method can achieve nearly 100% conversion of 9-
fluorenone with a BHPF selectivity of over 95%.[18][19]

Key Applications and Mechanisms of Action

The unique cardo-ring of BHPF is central to its primary applications and biological effects.

Application in Polymer Science

The rigid and bulky fluorene group, when incorporated into a polymer backbone, acts as a
"cardo” unit that restricts segmental motion. This structural feature is directly responsible for the
enhanced thermal properties of the resulting polymers.
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Fig. 2: Influence of the cardo-ring on polymer properties.

The practical impact of incorporating BHPF is evident in the thermal data of copolymers.

Table 3: Thermal Properties of Bisphenol A (BPA) and BHPF Copolymers

BHPF Content Glass Transition 5% Weight Loss
Reference

(mol%) Temp. (Tg) Temp. (Td-5%)

0 (Pure BPA-PC) ~140 °C ~320 °C [3]
Greatly improved vs.

1 420-425 °C [3]
pure PC
Slow growth trend vs.

5 420-425 °C [3]
1%

70 216 °C - [3]
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| 851232 °C|-|[3]]

As shown, even a small amount (1 mol%) of BHPF can significantly increase the thermal

stability of polycarbonate.[3]

Relevance in Drug Development and Toxicology

BHPF is a known endocrine disruptor that interacts with various biological pathways. Its effects

are a subject of ongoing research, particularly concerning its potential as a substitute for
Bisphenol A (BPA).

Endocrine Disruption: BHPF is described as having anti-estrogenic properties.[6][8] Like
other bisphenols, it can interact with nuclear receptors and related signaling pathways,
disrupting normal hormonal functions.[20]

Developmental and Reproductive Toxicity:In vitro studies using mouse embryos have shown
that BHPF exposure can cause developmental arrest.[10] The mechanism involves the
disruption of the maternal-to-zygotic transition by impairing zygotic genome activation and
maternal mRNA degradation.[10]

Mitochondrial Dysfunction and Oxidative Stress: BHPF exposure has been linked to impaired
mitochondrial function, characterized by reduced membrane potential and decreased ATP
production.[10] This leads to an accumulation of reactive oxygen species (ROS), causing
oxidative stress and DNA damage in embryos.[10]

Neurotoxicity: Studies in adult zebrafish have demonstrated that chronic exposure to
environmentally relevant concentrations of BHPF can lead to its accumulation in brain tissue.
[9] This results in anxiety-like behaviors and deficits in learning and memory, indicating clear
neurotoxic effects.[9] The toxicity involves the dysregulation of neurotransmitter and
neurosteroid metabolic pathways.[9]

Cardiotoxicity: In zebrafish embryos, BHPF has been shown to induce cardiac ferroptosis (a
form of programmed cell death) and TNFa-driven apoptosis, leading to a reduction in
cardiomyocytes and heart failure.[21]

Antimicrobial Potential: Recent research has identified BHPF as a potent inhibitor of Candida
albicans biofilms, suggesting a potential therapeutic application that warrants further
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Fig. 3: Simplified overview of BHPF's mechanisms of toxicity.

Conclusion

The cardo-ring structure of 9,9-Bis(4-hydroxyphenyl)fluorene is the cornerstone of its utility in
materials science, bestowing exceptional thermal and mechanical stability to a variety of
polymers. However, this same structural complexity contributes to its significant biological
activity. For researchers, scientists, and drug development professionals, BHPF represents a
molecule of dual interest. It is both a building block for advanced materials and a potent
endocrine disruptor with demonstrable toxicological effects on developmental, neurological,
and cardiovascular systems. A thorough understanding of its synthesis, properties, and
multifaceted mechanisms of action is essential for harnessing its benefits while mitigating its
potential risks to human health and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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